![molecular formula C17H16N2O2S B258974 5-(Ethylanilino)-3-phenyl-1,3-thiazolidine-2,4-dione](/img/structure/B258974.png)
5-(Ethylanilino)-3-phenyl-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(Ethylanilino)-3-phenyl-1,3-thiazolidine-2,4-dione, also known as EATD, is a thiazolidinedione derivative that has gained significant attention in recent years due to its potential applications in the field of medicine. EATD is a heterocyclic compound that contains a thiazolidine ring and a phenyl ring, making it a versatile molecule for various scientific research applications.
Mechanism of Action
The mechanism of action of 5-(Ethylanilino)-3-phenyl-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and anti-inflammatory responses. This compound has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation products, which are involved in the pathogenesis of various diseases. This compound has also been found to increase the levels of glutathione, an important antioxidant molecule. In addition, this compound has been shown to improve insulin sensitivity and glucose uptake in animal models.
Advantages and Limitations for Lab Experiments
5-(Ethylanilino)-3-phenyl-1,3-thiazolidine-2,4-dione has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound has also been shown to have low toxicity and is well-tolerated in animal models. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and more research is needed to elucidate its effects on various signaling pathways. In addition, the optimal dosage and administration route of this compound for different diseases have not been established.
Future Directions
There are several future directions for research on 5-(Ethylanilino)-3-phenyl-1,3-thiazolidine-2,4-dione. One area of interest is its potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is its potential as an adjuvant therapy for cancer treatment. This compound has also been shown to have neuroprotective effects, and more research is needed to explore its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Finally, more research is needed to elucidate the mechanism of action of this compound and its effects on various signaling pathways.
Synthesis Methods
The synthesis of 5-(Ethylanilino)-3-phenyl-1,3-thiazolidine-2,4-dione involves the reaction of ethyl 2-bromoacetate with aniline in the presence of sodium hydride to produce ethyl 2-(phenylamino)acetate. This intermediate is then reacted with thiourea to form this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, solvent, and reaction time.
Scientific Research Applications
5-(Ethylanilino)-3-phenyl-1,3-thiazolidine-2,4-dione has been extensively studied for its potential applications in the field of medicine. It has been reported to possess anti-inflammatory, antioxidant, and antitumor properties. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, which are involved in the pathogenesis of various inflammatory diseases. In addition, this compound has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models.
properties
Molecular Formula |
C17H16N2O2S |
---|---|
Molecular Weight |
312.4 g/mol |
IUPAC Name |
5-(N-ethylanilino)-3-phenyl-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C17H16N2O2S/c1-2-18(13-9-5-3-6-10-13)16-15(20)19(17(21)22-16)14-11-7-4-8-12-14/h3-12,16H,2H2,1H3 |
InChI Key |
MNEYJKSXMMMVKW-UHFFFAOYSA-N |
SMILES |
CCN(C1C(=O)N(C(=O)S1)C2=CC=CC=C2)C3=CC=CC=C3 |
Canonical SMILES |
CCN(C1C(=O)N(C(=O)S1)C2=CC=CC=C2)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.